![molecular formula C17H24N2O7S B7714782 methyl 4,5-dimethoxy-2-(1-(methylsulfonyl)piperidine-4-carboxamido)benzoate](/img/structure/B7714782.png)
methyl 4,5-dimethoxy-2-(1-(methylsulfonyl)piperidine-4-carboxamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4,5-dimethoxy-2-(1-(methylsulfonyl)piperidine-4-carboxamido)benzoate, also known as MDB, is a synthetic compound that has gained attention in the scientific community due to its potential as a pharmacological tool. MDB is a derivative of the psychoactive compound mescaline, which is found in certain cacti.
Mechanism of Action
Methyl 4,5-dimethoxy-2-(1-(methylsulfonyl)piperidine-4-carboxamido)benzoate acts as a selective antagonist of the 5-HT2A receptor, blocking the binding of serotonin to this receptor subtype. This leads to a decrease in the activity of the 5-HT2A receptor pathway, which is thought to be involved in various physiological and pathological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to reduce anxiety-like behavior and increase exploratory behavior. It has also been shown to reduce the rewarding effects of drugs of abuse, such as cocaine and amphetamine. Additionally, this compound has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
Methyl 4,5-dimethoxy-2-(1-(methylsulfonyl)piperidine-4-carboxamido)benzoate has several advantages as a pharmacological tool for neuroscience research. It is highly selective for the 5-HT2A receptor, meaning that it can be used to study the role of this receptor subtype in various behaviors without affecting other serotonin receptors. Additionally, this compound has been shown to have a relatively low toxicity profile in animal studies.
However, there are also limitations to the use of this compound in lab experiments. One limitation is that it is a synthetic compound, which can make it more difficult to study than naturally occurring compounds. Additionally, the effects of this compound may vary depending on the species and strain of animal used in experiments.
Future Directions
There are several future directions for research on methyl 4,5-dimethoxy-2-(1-(methylsulfonyl)piperidine-4-carboxamido)benzoate. One direction is to further investigate its potential as a pharmacological tool for studying the role of the 5-HT2A receptor in various behaviors. Additionally, this compound could be used to study the potential therapeutic effects of blocking the 5-HT2A receptor in various pathological conditions, such as anxiety disorders and addiction. Finally, further research could be done to optimize the synthesis method of this compound, making it more accessible to researchers.
Synthesis Methods
Methyl 4,5-dimethoxy-2-(1-(methylsulfonyl)piperidine-4-carboxamido)benzoate is synthesized through a multi-step process, starting with the reaction between 4,5-dimethoxy-2-nitrobenzoic acid and methyl 4-piperidonecarboxylate. This is followed by the reaction of the resulting intermediate with methylsulfonyl chloride and sodium hydroxide. Finally, the product is purified through recrystallization.
Scientific Research Applications
Methyl 4,5-dimethoxy-2-(1-(methylsulfonyl)piperidine-4-carboxamido)benzoate has been studied for its potential as a pharmacological tool in neuroscience research. It has been shown to act as a selective antagonist of the 5-HT2A receptor, a subtype of serotonin receptor that is implicated in various physiological and pathological processes. This compound has been used to study the role of the 5-HT2A receptor in various behaviors, including anxiety, depression, and addiction.
properties
IUPAC Name |
methyl 4,5-dimethoxy-2-[(1-methylsulfonylpiperidine-4-carbonyl)amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O7S/c1-24-14-9-12(17(21)26-3)13(10-15(14)25-2)18-16(20)11-5-7-19(8-6-11)27(4,22)23/h9-11H,5-8H2,1-4H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBEWPWHIGIYTLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)C2CCN(CC2)S(=O)(=O)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.